molecular formula C15H18ClNO3 B2530393 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide CAS No. 1902913-00-1

3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide

Cat. No. B2530393
CAS RN: 1902913-00-1
M. Wt: 295.76
InChI Key: AOSHMNNHFHEZOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide can be found in various databases . The compound has a complex structure with a benzamide group attached to a chlorinated benzene ring and an octahydrobenzo[b][1,4]dioxin-6-yl group .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide can be found in various databases . The compound has a molecular formula of C15H18ClNO3 and a molecular weight of 295.76.

Scientific Research Applications

Structural Insights

The structure of this compound includes a 1,4-benzodioxane ring system. Notably:

Other Potential Applications

Beyond antibacterial activity, both sulfonamides and benzodioxane-containing compounds have diverse pharmacological roles:

Conclusion

Feel free to explore more about this compound in the referenced articles . If you have any specific questions or need further details, feel free to ask! 😊

Mechanism of Action

The mechanism of action for 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide is not explicitly mentioned in the search results. As a benzodiazepine derivative, it may act on the central nervous system, possibly by enhancing the effect of certain neurotransmitters.

Safety and Hazards

The safety and hazards associated with 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide are not explicitly mentioned in the search results. As with all chemicals, appropriate safety precautions should be taken when handling this compound .

properties

IUPAC Name

N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-chlorobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18ClNO3/c16-11-3-1-2-10(8-11)15(18)17-12-4-5-13-14(9-12)20-7-6-19-13/h1-3,8,12-14H,4-7,9H2,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOSHMNNHFHEZOZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2C(CC1NC(=O)C3=CC(=CC=C3)Cl)OCCO2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.